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Compound of Interest

Compound Name: Alpidem-d14

Cat. No.: B564242 Get Quote

Alpidem-d14: A Technical Guide for Research
Applications
This guide provides an in-depth overview of commercially available Alpidem-d14, a deuterated

analog of Alpidem, for use in research settings. It is intended for researchers, scientists, and

drug development professionals, offering detailed information on sourcing, technical

specifications, and relevant experimental applications.

Commercial Availability and Specifications
Alpidem-d14 is available from several chemical suppliers catering to the research community.

It is primarily used as an internal standard in quantitative mass spectrometry-based analyses

due to its mass shift relative to the parent compound, Alpidem. Below is a summary of suppliers

and the typical product specifications.

Table 1: Commercial Suppliers of Alpidem-d14
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Supplier CAS Number
Molecular
Formula

Molecular
Weight

Notes

MedChemExpres

s
1189962-23-9 C₂₁H₉D₁₄Cl₂N₃O 418.42

For research use

only; not for

human use.[1]

Pharmaffiliates 1189962-23-9 C₂₁H₉D₁₄Cl₂N₃O 418.42
Sells highly pure

Alpidem-d14.

Clearsynth 1189962-23-9 Not specified Not specified

Intended solely

for research

purposes.[2]

Table 2: Technical Data for Alpidem-d14

Parameter Specification Source

Purity ≥98% (Typically by HPLC) [3]

Isotopic Enrichment

Not explicitly stated by

suppliers, but high enrichment

is standard for such reagents.

Formulation
Typically supplied as a solid

powder.
[3]

Storage
Store at -20°C for long-term

stability.

General recommendation for

deuterated standards.

Solubility

Soluble in organic solvents

such as DMSO and Dimethyl

Formamide.

General chemical properties.

Mechanism of Action and Signaling
Alpidem is an anxiolytic agent from the imidazopyridine class. Unlike traditional

benzodiazepines, it exhibits a unique pharmacological profile. It acts as a positive allosteric

modulator at the gamma-aminobutyric acid (GABA) type A receptor, specifically showing high
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affinity for the α1 subunit.[4] This interaction enhances the effect of GABA, the primary

inhibitory neurotransmitter in the central nervous system, leading to its anxiolytic effects.[4][5]

Additionally, Alpidem has been identified as a selective ligand for the Translocator Protein 18

kDa (TSPO), previously known as the peripheral benzodiazepine receptor, which is located on

the outer mitochondrial membrane and is involved in processes like steroid synthesis.[6]
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Figure 1. Simplified signaling pathway for Alpidem.

Experimental Protocols
Deuterated standards like Alpidem-d14 are critical for quantitative analysis using mass

spectrometry, particularly Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

The following is a generalized protocol for the use of Alpidem-d14 as an internal standard for

quantifying Alpidem in a biological matrix (e.g., plasma).

Protocol: Quantification of Alpidem in Plasma using LC-
MS/MS
1. Materials and Reagents:

Alpidem-d14 (Internal Standard, IS)
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Alpidem (Analyte standard)

Blank plasma

Acetonitrile (ACN) with 0.1% formic acid (Protein Precipitation Solution)

Methanol (for stock solutions)

HPLC-grade water with 0.1% formic acid (Mobile Phase A)

HPLC-grade ACN with 0.1% formic acid (Mobile Phase B)

2. Preparation of Stock and Working Solutions:

Analyte Stock Solution (1 mg/mL): Accurately weigh and dissolve Alpidem in methanol.

IS Stock Solution (1 mg/mL): Accurately weigh and dissolve Alpidem-d14 in methanol.

Working Solutions: Prepare serial dilutions of the analyte stock solution in a 50:50 ACN:water

mixture to create calibration standards. Prepare a working solution of the IS at an

appropriate concentration (e.g., 100 ng/mL).

3. Sample Preparation (Protein Precipitation):

Pipette 50 µL of plasma sample, calibration standard, or quality control sample into a

microcentrifuge tube.

Add 10 µL of the IS working solution to all tubes (except blank matrix).

Add 150 µL of ice-cold Protein Precipitation Solution (ACN with 0.1% formic acid).

Vortex vigorously for 1 minute to precipitate proteins.

Centrifuge at 14,000 x g for 10 minutes at 4°C.

Carefully transfer the supernatant to an HPLC vial for analysis.

4. LC-MS/MS Analysis:
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LC System: Agilent HP 1100 chromatograph or equivalent.[7]

Column: A suitable C18 reversed-phase column (e.g., Luna Max RP).[7]

Mobile Phase: Gradient elution with Mobile Phase A and Mobile Phase B.

Mass Spectrometer: LCT Premier Micromass spectrometer or equivalent triple quadrupole

instrument.[7]

Ionization Mode: Electrospray Ionization (ESI), positive mode.

Detection: Multiple Reaction Monitoring (MRM). Monitor specific precursor-to-product ion

transitions for both Alpidem and Alpidem-d14.

5. Data Analysis:

Integrate the peak areas for the analyte and the internal standard.

Calculate the ratio of the analyte peak area to the IS peak area.

Construct a calibration curve by plotting the peak area ratio against the concentration of the

calibration standards.

Determine the concentration of Alpidem in the unknown samples by interpolating their peak

area ratios from the calibration curve.
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Figure 2. General workflow for quantification using an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b564242?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/cas/1189962-23-9.html
https://clearsynth.com/categories
https://m.chemicalbook.com/Manufacturers/alpidem.htm
https://www.biosynth.com/p/FA17325/82626-01-5-alpidem
https://pubmed.ncbi.nlm.nih.gov/1974069/
https://pubmed.ncbi.nlm.nih.gov/1974069/
https://www.researchgate.net/publication/21182076_Pharmacological_and_Behavioral_Profile_of_Alpidem_as_an_Anxiolytic
https://www.rsc.org/suppdata/sc/c2/c2sc21850j/c2sc21850j.pdf
https://www.benchchem.com/product/b564242#commercially-available-sources-of-alpidem-d14-for-research
https://www.benchchem.com/product/b564242#commercially-available-sources-of-alpidem-d14-for-research
https://www.benchchem.com/product/b564242#commercially-available-sources-of-alpidem-d14-for-research
https://www.benchchem.com/product/b564242#commercially-available-sources-of-alpidem-d14-for-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b564242?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564242?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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